Cas no 1261903-88-1 (3-(5-Fluoro-2-methoxyphenyl)pyridine-4-carboxylic acid)

• Product Name: 3-(5-Fluoro-2-methoxyphenyl)pyridine-4-carboxylic acid
• CAS No: 1261903-88-1
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 2762441
• PubChem ID: 53223410
• Update Time: 2025-04-21

3-(5-Fluoro-2-methoxyphenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DB-377994
• DTXCID60638328
• 3-(5-FLUORO-2-METHOXYPHENYL)ISONICOTINIC ACID
• AKOS015157600
• 1261903-88-1
• DTXSID20687579
• MFCD18317552
• 3-(5-Fluoro-2-methoxyphenyl)-4-pyridinecarboxylic acid
• 3-(5-Fluoro-2-methoxyphenyl)isonicotinic acid, 95%
• 3-(5-Fluoro-2-methoxyphenyl)pyridine-4-carboxylic acid

• Inchi： 1S/C13H10FNO3/c1-18-12-3-2-8(14)6-10(12)11-7-15-5-4-9(11)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： MQWFUXLINLYLIU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=NC=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 247.06447134Da
• Monoisotopic Mass: 247.06447134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų